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Compound of Interest

Compound Name:
Quinacrine mustard

dihydrochloride

Cat. No.: B3415852 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Quinacrine mustard dihydrochloride. Adherence to these procedures is essential to

ensure the safety of laboratory personnel and the environment. Quinacrine mustard
dihydrochloride is a potent fluorescent alkylating agent and is classified as toxic, a respiratory

and skin sensitizer, and is suspected of causing genetic defects and reproductive harm.[1][2][3]

Immediate Safety and Hazard Information
Quinacrine mustard dihydrochloride is a hazardous substance that requires stringent safety

precautions. It is toxic if swallowed or inhaled and may cause allergic skin or respiratory

reactions.[2][3] It is also suspected of damaging fertility or the unborn child.[2]

Hazard Identification and Classification:
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Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H301 Danger
Toxic if swallowed[1]

[2]

Acute Toxicity,

Inhalation
H331 Danger Toxic if inhaled[1][2]

Respiratory

Sensitization
H334 Danger

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled[1][2]

Skin Sensitization H317 Warning
May cause an allergic

skin reaction[1][2]

Reproductive Toxicity H361 Warning

Suspected of

damaging fertility or

the unborn child[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Quinacrine mustard
dihydrochloride. The following table outlines the minimum required PPE.

Minimum Personal Protective Equipment (PPE) Requirements:
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Body Part Required PPE Standard/Specification

Hands

Double-gloving with

chemotherapy-tested nitrile

gloves

ASTM D6978[4]

Respiratory
NIOSH-approved N95 or

higher-level respirator
NIOSH (US) or EN 149 (EU)[5]

Eyes
Chemical safety goggles and a

face shield

ANSI Z87.1 (US) or EN 166

(EU)[3]

Body
Disposable, solid-front, back-

closing chemotherapy gown
---

Feet
Closed-toe shoes and

disposable shoe covers
---

Operational Plan: Step-by-Step Handling
Procedures
All handling of Quinacrine mustard dihydrochloride must be performed within a certified

Class II Biological Safety Cabinet (BSC) or a fume hood to minimize inhalation exposure.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

The container should be stored in a designated, clearly labeled, and secure area away from

incompatible materials.

Recommended storage is at -20°C in a dry, well-ventilated place.[6]

Preparation of Solutions:

Don all required PPE before entering the designated handling area.

Perform all weighing and reconstitution of the solid compound within a chemical fume hood

or a Class II BSC.
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Use a plastic-backed absorbent liner on the work surface to contain any potential spills.

When dissolving the compound, add the solvent slowly to the solid to avoid aerosolization.

Clearly label all prepared solutions with the chemical name, concentration, date of

preparation, and hazard warning.

Experimental Use:

Conduct all experimental procedures involving Quinacrine mustard dihydrochloride within

a designated and controlled area.

Use dedicated equipment (pipettes, tubes, etc.) for handling the compound. If not possible,

thoroughly decontaminate equipment after use.

Avoid the use of sharps whenever possible. If needles are necessary, use Luer-Lok syringes

and do not recap needles.

Emergency Procedures
Spill Response:

Small Spills (inside a fume hood):

Decontaminate the area using a suitable method (see Decontamination and Disposal

Plan).

Use absorbent pads to soak up the spill.

Wipe the area with a deactivating solution (if available) or a strong detergent, followed by

70% ethanol.

All cleanup materials must be disposed of as hazardous waste.

Large Spills (outside a fume hood):

Evacuate the immediate area and alert others.
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Restrict access to the contaminated area.

If the spill is significant, contact the institution's Environmental Health and Safety (EHS)

department immediately.

Do not attempt to clean up a large spill without appropriate training and equipment.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[7]

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Decontamination and Disposal Plan
All waste generated from the handling of Quinacrine mustard dihydrochloride is considered

hazardous and must be disposed of according to institutional and local regulations.

Decontamination:

Work Surfaces: At the end of each procedure, decontaminate all work surfaces with a

suitable deactivating agent if known, or with a thorough cleaning using a detergent solution

followed by 70% ethanol.

Equipment: Decontaminate non-disposable equipment by soaking in a compatible

deactivating solution or by thorough washing with a laboratory detergent.

Disposal:
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Solid Waste: All solid waste, including gloves, gowns, shoe covers, absorbent pads, and

empty vials, must be collected in a designated, leak-proof, and puncture-resistant hazardous

waste container. The container must be clearly labeled as "Hazardous Waste: Contains

Quinacrine Mustard Dihydrochloride."

Liquid Waste: Collect all liquid waste containing Quinacrine mustard dihydrochloride in a

designated, sealed, and leak-proof hazardous waste container. Do not mix with other

chemical waste streams unless explicitly permitted by your institution's EHS department.

Sharps: All sharps contaminated with Quinacrine mustard dihydrochloride must be

disposed of in a designated sharps container for hazardous waste.

Final Disposal: All hazardous waste must be disposed of through a licensed professional

waste disposal service.[8]
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Workflow for Handling Quinacrine Mustard Dihydrochloride
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Caption: Workflow for the safe handling of Quinacrine mustard dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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